(4-Bromo-6-methylpyridin-2-YL)methanamine
Overview
Description
“(4-Bromo-6-methylpyridin-2-YL)methanamine” is a chemical compound with the CAS Number: 886372-55-0 . It has a molecular weight of 201.07 . The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C . It is a liquid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is (4-bromo-6-methyl-2-pyridinyl)methanamine . The InChI code is 1S/C7H9BrN2/c1-5-2-6(8)3-7(4-9)10-5/h2-3H,4,9H2,1H3 . The InChI key is UVQCQSUAQREXTE-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“(4-Bromo-6-methylpyridin-2-YL)methanamine” is a liquid . It has a molecular weight of 201.07 . The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
Chemical Synthesis
“(4-Bromo-6-methylpyridin-2-YL)methanamine” is used in chemical synthesis . It is a valuable compound in the field of synthetic chemistry, where it can serve as a building block in the synthesis of a wide range of chemical compounds .
Suzuki Cross-Coupling Reaction
This compound has been used in the Suzuki cross-coupling reaction to synthesize novel pyridine derivatives . The Suzuki cross-coupling reaction is a type of chemical reaction where an organic boron compound and an organic halide are coupled together using a palladium catalyst .
Quantum Mechanical Investigations
The compound has been studied using density functional theory (DFT) methods . These studies help to describe the possible reaction pathways and identify potential candidates as chiral dopants for liquid crystals .
Biological Activities
Pyridine derivatives synthesized using “(4-Bromo-6-methylpyridin-2-YL)methanamine” have been investigated for their biological activities . For instance, the compound 4b exhibited significant anti-thrombolytic activity .
Material Science
“(4-Bromo-6-methylpyridin-2-YL)methanamine” is also used in material science research . It can be used to create new materials with unique properties .
Pharmaceutical Applications
The compound has potential pharmaceutical applications. For example, it is used in the synthesis of Bromazepam EP Impurity C, a compound related to a medication used for the treatment of anxiety .
Safety And Hazards
properties
IUPAC Name |
(4-bromo-6-methylpyridin-2-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-5-2-6(8)3-7(4-9)10-5/h2-3H,4,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVQCQSUAQREXTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)CN)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-6-methylpyridin-2-YL)methanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-chloropyridin-3-yl)sulfonyl]-N-({2-[(pyrrolidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide](/img/structure/B2645905.png)
![N-(benzo[d]thiazol-2-yl)-4-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide](/img/structure/B2645906.png)
![N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(2,5-dimethylphenyl)ethanediamide](/img/structure/B2645909.png)
![4-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole](/img/structure/B2645911.png)
![2-[4-(6-Methylpyrazin-2-yl)piperazin-1-yl]-1,3-benzoxazole](/img/structure/B2645915.png)
![N-(4-ethylphenyl)-2-(8-fluoro-5-(4-fluorobenzyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]quinolin-2-yl)acetamide](/img/structure/B2645916.png)
![N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide](/img/structure/B2645919.png)
![Methyl 6-acetyl-2-(4-chlorobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2645924.png)
![N-(3-cyanothiophen-2-yl)-2-[3-(trifluoromethyl)phenyl]sulfanylacetamide](/img/structure/B2645926.png)
